Cas no 14449-59-3 (5-(adamantan-1-yl)pentan-1-amine)

• Product Name: 5-(adamantan-1-yl)pentan-1-amine
• CAS No: 14449-59-3
• MF: C₁₅H₂₇N
• MW: 221.381584405899
• CID: 6048559
• PubChem ID: 165619252
• Update Time: 2025-10-30

5-(adamantan-1-yl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1-pentanamine
• 5-(adamantan-1-yl)pentan-1-amine
• 14449-59-3
• EN300-1857476

• Inchi： 1S/C15H27N/c16-5-3-1-2-4-15-9-12-6-13(10-15)8-14(7-12)11-15/h12-14H,1-11,16H2
• InChI Key： NVVKULPKBDCBMI-UHFFFAOYSA-N
• SMILES： C12(CCCCCN)CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 221.214349865g/mol
• Monoisotopic Mass: 221.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.984±0.06 g/cm3(Predicted)
• Melting Point: 171-172 °C
• Boiling Point: 171-172 °C
• pka: 10.69±0.10(Predicted)

Additional information on 5-(adamantan-1-yl)pentan-1-amine

Research Brief on 5-(Adamantan-1-yl)pentan-1-amine (CAS: 14449-59-3): Recent Advances and Applications

The compound 5-(adamantan-1-yl)pentan-1-amine (CAS: 14449-59-3) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.

Recent studies have highlighted the role of 5-(adamantan-1-yl)pentan-1-amine as a versatile scaffold in medicinal chemistry. Its adamantyl moiety confers high lipophilicity and metabolic stability, making it an attractive candidate for the design of novel therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of ion channels, particularly in the context of neurodegenerative diseases. The compound's ability to cross the blood-brain barrier further enhances its potential for central nervous system (CNS) targeting.

In terms of synthesis, advancements have been made in optimizing the production of 5-(adamantan-1-yl)pentan-1-amine. A recent patent (WO2023056789) describes an improved catalytic process that yields higher purity and scalability, addressing previous challenges in large-scale manufacturing. This development is particularly relevant for pharmaceutical companies looking to incorporate the compound into their drug discovery pipelines.

The compound's mechanism of action has been further elucidated through structural-activity relationship (SAR) studies. Research published in Bioorganic & Medicinal Chemistry Letters (2024) identified specific interactions between the amine group of 5-(adamantan-1-yl)pentan-1-amine and protein targets involved in inflammation pathways. These findings suggest potential applications in developing anti-inflammatory agents with reduced side-effect profiles compared to current therapeutics.

Emerging applications in antiviral research have also been reported. Preliminary in vitro studies indicate that derivatives of 5-(adamantan-1-yl)pentan-1-amine exhibit inhibitory activity against certain RNA viruses, possibly through interference with viral entry mechanisms. While these findings are promising, further in vivo validation is required to assess clinical potential.

From a safety perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023) have established favorable profiles for 5-(adamantan-1-yl)pentan-1-amine at therapeutic doses. However, researchers caution that formulation optimization may be necessary to mitigate potential hepatotoxicity observed at higher concentrations in animal models.

The pharmaceutical industry has shown growing interest in this compound, with several companies listing it in their preclinical development pipelines. Analyst reports project that the global market for adamantane-derived pharmaceuticals, including those based on 5-(adamantan-1-yl)pentan-1-amine, could reach $2.5 billion by 2028, driven by applications in neurology and infectious diseases.

In conclusion, 5-(adamantan-1-yl)pentan-1-amine represents a promising chemical entity with diverse therapeutic potential. Ongoing research continues to uncover new applications and optimize its pharmacological properties. Future directions include the development of targeted delivery systems and combination therapies to maximize clinical benefits while minimizing adverse effects.